Cas no 130272-52-5 (Butanedioic acid,2-(phenylmethyl)-, 1,4-dimethyl ester, (2R)-)

• Product Name: Butanedioic acid,2-(phenylmethyl)-, 1,4-dimethyl ester, (2R)-
• CAS No: 130272-52-5
• MF: C₁₃H₁₆O₄
• MW: 236.263744354248
• CID: 136260
• PubChem ID: 11806628
• Update Time: 2025-04-19

Butanedioic acid,2-(phenylmethyl)-, 1,4-dimethyl ester, (2R)- Chemical and Physical Properties

Names and Identifiers

• Butanedioic acid,2-(phenylmethyl)-, 1,4-dimethyl ester, (2R)-
• dimethyl (2R)-2-benzylbutanedioate
• (R)-(+)-DIMETHYL-2-BENZYL SUCCINATE
• (R)-(+)-dimethyl-2-benzyl-succinate
• dimethyl (R)-(+)-benzylsuccinate
• (2R)-(Phenylmethyl)butanedioic acid dimethyl ester
• (R)-Dimethyl 2-phenylmethylbutanedioate
• 130272-52-5
• (S)-dimethyl 2-benzylsuccinate
• AKOS015890672
• SCHEMBL9755831
• (R)-(+)-dimethyl-2-benzyl- succinate
• Dimethyl 2-benzylsuccinate #
• Succinoic acid, 2-benzyl-, dimethyl ether
• 2-(phenylmethyl)butanedioic acid dimethyl ester
• methy Benzyl butanedioic acid
• AKOS015965531
• SCHEMBL7506768
• A806050
• dimethyl 2-benzylbutanedioate
• dimethyl 2-(phenylmethyl)butanedioate
• FT-0656909
• Dimethyl 2-benzylsuccinate
• RWYYXMPWROIWLA-UHFFFAOYSA-N

• Inchi： 1S/C13H16O4/c1-16-12(14)9-11(13(15)17-2)8-10-6-4-3-5-7-10/h3-7,11H,8-9H2,1-2H3
• InChI Key： RWYYXMPWROIWLA-UHFFFAOYSA-N
• SMILES： O(C)C(C(CC(=O)OC)CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 236.10488
• Monoisotopic Mass: 236.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Density: 1.113
• PSA: 52.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid methyl esters
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters Fatty acid methyl esters